Benzyl (2-oxo-2-(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)ethyl)carbamate

• IUPAC Name: benzyl N-[2-oxo-2-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]ethyl]carbamate
• InChI: InChI=1S/C24H28N6O3/c31-21(16-26-24(32)33-17-18-6-2-1-3-7-18)28-12-14-29(15-13-28)23-22-19-8-4-5-9-20(19)27-30(22)11-10-25-23/h1-3,6-7,10-11H,4-5,8-9,12-17H2,(H,26,32)
• InChI Key: DEUPEPMSFIBVFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN3C=CN=C(C3=C2C1)N4CCN(CC4)C(=O)CNC(=O)OCC5=CC=CC=C5
• Molecular Formula: C24H28N6O3
• Molecular Weight: 448.5 g/mol

Description

The compound is a carbamate derivative, which are organic compounds derived from carbamic acid. The benzyl group suggests the presence of a benzene ring, which is a common structure in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups including the carbamate group, the benzyl group, and the piperazine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, carbamates can undergo reactions such as hydrolysis and alcoholysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, carbamates are stable compounds but can decompose under certain conditions.

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of the compound, it is likely that it may interact with multiple pathways, leading to a variety of downstream effects .

Pharmacokinetics

The presence of the carbamate group may enhance its stability and absorption, while the piperazine ring may facilitate its distribution .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect its stability and interaction with its targets .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Some carbamates are toxic and can be hazardous if ingested or inhaled.

Future Directions

The future research directions would depend on the specific properties and potential uses of this compound. Carbamates are a broad class of compounds with many potential applications in fields such as medicine and agriculture.